N-(2-(4-oxothieno[2,3-d]pyrimidin-3(4H)-yl)ethyl)-3-(1H-pyrazol-1-yl)benzamide

• IUPAC Name: N-[2-(4-oxothieno[2,3-d]pyrimidin-3-yl)ethyl]-3-pyrazol-1-ylbenzamide
• InChI: InChI=1S/C18H15N5O2S/c24-16(13-3-1-4-14(11-13)23-8-2-6-21-23)19-7-9-22-12-20-17-15(18(22)25)5-10-26-17/h1-6,8,10-12H,7,9H2,(H,19,24)
• InChI Key: ROHPUFJKARYJDE-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)N2C=CC=N2)C(=O)NCCN3C=NC4=C(C3=O)C=CS4
• Molecular Formula: C18H15N5O2S
• Molecular Weight: 365.4 g/mol

Description

N-(2-(4-oxothieno[2,3-d]pyrimidin-3(4H)-yl)ethyl)-3-(1H-pyrazol-1-yl)benzamide, also known as OTAVA-BB 1206004, is a chemical compound with potential applications in scientific research.

Scientific Research Applications

Synthesis and Antimicrobial Evaluation

Compounds related to thienopyrimidines have been synthesized and evaluated for their antimicrobial potential. For example, a study detailed the preparation of thieno[3,2-e]imidazo[1,2-c]pyrimidine derivatives through a reaction involving heteroaromatic o-aminonitrile. These derivatives exhibited pronounced antimicrobial activity, highlighting the utility of thienopyrimidine frameworks in developing new antimicrobial agents (Bhuiyan et al., 2006).

Anticancer and Anti-inflammatory Applications

The synthesis and biological evaluation of novel pyrazolopyrimidines derivatives were undertaken, focusing on their potential as anticancer and anti-inflammatory agents. This research emphasized the structural-activity relationship, showcasing the promise of pyrazolopyrimidines in therapeutic applications (Rahmouni et al., 2016).

Anticancer Activity

Spiro compounds, including spiro[pyrazolo[4,3-d]pyrimidinones and spiro[benzo[4,5]thieno[2,3-d]pyrimidine-2,3'-indoline]-2',4(3H)-diones, have been developed and assessed for their anticancer activity. The methodology for their preparation was reported, and several compounds demonstrated significant anti-proliferative properties against cancer cell lines, indicating their potential in cancer treatment strategies (Ismail et al., 2017).

Novel Synthetic Approaches

Research has also explored novel synthetic transformations of amino and carbonyl/nitrile groups in thienopyrimidines for the synthesis of new compounds. Such studies contribute to the expansion of the thienopyrimidine scaffold's chemical diversity, offering new possibilities for pharmacological exploration (Pokhodylo et al., 2010).

Antiviral Activities

The synthesis of benzamide-based 5-aminopyrazoles and their fused heterocycles has been reported, with some compounds showing remarkable antiavian influenza virus activity. This research underscores the potential of these chemical frameworks in developing new antiviral drugs (Hebishy et al., 2020).